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Compound of Interest

Compound Name: 5,5-Diethyl-2-methylheptane

Cat. No.: B14538938 Get Quote

Introduction

5,5-Diethyl-2-methylheptane is a branched-chain alkane with the chemical formula C12H26.

While the exploration of novel organic molecules is a continuous endeavor in material science

for developing new polymers, lubricants, and other advanced materials, a thorough review of

currently available scientific literature and patents reveals no specific documented applications

of 5,5-Diethyl-2-methylheptane in this field.

This document serves to provide the known chemical and physical properties of 5,5-Diethyl-2-
methylheptane based on existing chemical databases. The absence of application-specific

data precludes the inclusion of detailed experimental protocols, quantitative performance data,

or visualizations of its role in material science workflows.

Chemical and Physical Properties
General information and computed properties of 5,5-Diethyl-2-methylheptane are

summarized from publicly available chemical databases.
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Property Value Source

Molecular Formula C12H26 PubChem[1]

Molecular Weight 170.33 g/mol PubChem[1]

IUPAC Name 5,5-diethyl-2-methylheptane PubChem[1]

CAS Registry Number 62198-95-2 NIST[2], PubChem[1]

Canonical SMILES CCC(CC)(CC)CCC(C)C PubChem[1]

InChIKey
XPAWKGLXSPHNAN-

UHFFFAOYSA-N
NIST[2], PubChem[1]

Potential Areas of Exploration (Hypothetical)
Given its structure as a branched alkane, one could hypothesize potential, yet unproven, areas

of investigation for 5,5-Diethyl-2-methylheptane in material science. It is crucial to emphasize

that the following are purely speculative and not based on any published research.

Lubricant Additive: Branched alkanes are sometimes used as components in lubricating oils

to modify viscosity and improve flow properties at low temperatures.

Plasticizer: In some polymer systems, smaller organic molecules can be added as

plasticizers to increase flexibility.

Organic Phase in Composite Materials: It could potentially be explored as a non-polar

organic phase in the synthesis of certain composite materials.

The logical workflow for investigating a novel compound like 5,5-Diethyl-2-methylheptane for

a potential material science application, such as a lubricant additive, is outlined below.
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Phase 1: Initial Screening

Phase 2: Performance Testing

Phase 3: Analysis & Optimization

Source or Synthesize
5,5-Diethyl-2-methylheptane

Prepare Blends at
Varying Concentrations

Pure Compound

Select Base
Lubricant Oil

Base Oil

Measure Kinematic Viscosity
(e.g., ASTM D445)

Evaluate Friction and Wear
(e.g., Four-Ball Test)

Assess Oxidative and
Thermal Stability (e.g., TGA, DSC)

Analyze Performance Data Optimize Concentration Draw Conclusions on
Efficacy as an Additive

Click to download full resolution via product page

Caption: Hypothetical workflow for evaluating a novel compound as a lubricant additive.

Conclusion
Currently, there is no scientific literature or patent data to support any specific application of

5,5-Diethyl-2-methylheptane in material science. The information available is limited to its

basic chemical and physical properties. The potential applications remain hypothetical and

would require substantial experimental investigation to validate. Researchers and scientists are

encouraged to consult primary research databases for any future developments regarding the

use of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H26/c1-6-12(7-2%2C8-3)10-9-11(4)5/h11H%2C6-10H2%2C1-5H3
https://www.benchchem.com/product/b14538938#application-of-5-5-diethyl-2-methylheptane-in-material-science
https://www.benchchem.com/product/b14538938#application-of-5-5-diethyl-2-methylheptane-in-material-science
https://www.benchchem.com/product/b14538938#application-of-5-5-diethyl-2-methylheptane-in-material-science
https://www.benchchem.com/product/b14538938#application-of-5-5-diethyl-2-methylheptane-in-material-science
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14538938?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14538938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

